Cas no 85263-76-9 (3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO-)

• Product Name: 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO-
• CAS No: 85263-76-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 3300328
• PubChem ID: 17202034
• Update Time: 2025-05-24

3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO- Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO-
• 1-(3-Methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(m-Tolylmethyl)-5-oxo-pyrrolidine-3-carboxylic acid
• AKOS000346504
• A1-38572
• 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylicacid
• SCHEMBL8295201
• AKOS022348000
• BS-3440
• CS-0317095
• 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• 1-(3-methylbenzyl)-5-oxo-3-pyrrolidinecarboxylic acid
• Z274780532
• STL100230
• 85263-76-9

• Inchi： 1S/C13H15NO3/c1-9-3-2-4-10(5-9)7-14-8-11(13(16)17)6-12(14)15/h2-5,11H,6-8H2,1H3,(H,16,17)
• InChI Key： POPMIPHYUYEILT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C(=O)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO-

Introduction to 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO and Its Significance in Modern Chemical Research

The compound with the CAS number 85263-76-9, identified as 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO, represents a fascinating molecule with a rich structural framework and diverse potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate heterocyclic core and functional groups, has garnered attention due to its unique chemical properties and its promising role in the development of novel therapeutic agents.

At the heart of this molecule lies a pyrrolidine ring, a five-membered nitrogen-containing heterocycle that is widely recognized for its presence in numerous biologically active natural products and synthetic drugs. The substitution pattern of this ring, particularly the presence of a carboxylic acid group at the 3-position and an oxo (or ketone) group at the 5-position, contributes to its reactivity and makes it a valuable scaffold for medicinal chemists. Furthermore, the introduction of a methyl group at the 1-position and a tert-butyl substituent derived from 3-methylphenyl at the same position adds additional complexity, influencing both the electronic and steric properties of the molecule.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and regioselectivity. However, advances in synthetic methodologies have made it increasingly feasible to construct such structures with high fidelity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and asymmetric synthesis have enabled chemists to access a wide range of derivatives with tailored properties.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The structural features of 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO make it an attractive candidate for such applications. For instance, the pyrrolidine core can mimic natural substrates or transition states in enzymatic reactions, while the carboxylic acid and oxo groups can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets.

One particularly compelling area of research involves the exploration of this compound as a potential scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes. The unique combination of functional groups in 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO suggests that it may be capable of interacting with kinase active sites in a manner that could lead to potent inhibition.

Another promising application lies in the field of drug discovery for neurological disorders. The pyrrolidine motif is known to be present in several neuroactive compounds, suggesting that derivatives of this structure may have effects on neurotransmitter systems. Given the complexity of these systems, there is a continuous need for new molecular entities that can modulate neuronal activity. The compound's ability to engage with both enzymatic and receptor targets makes it a versatile tool for exploring potential therapeutic interventions.

The use of computational methods has also played a significant role in understanding the potential biological activity of this compound. Molecular modeling techniques allow researchers to predict how 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key structural features that are likely to be important for binding affinity or selectivity. Additionally, virtual screening methods enable high-throughput evaluation of large libraries of compounds, including derivatives of this core structure, to identify candidates with optimal properties for further development.

In conclusion, 3-PYRROLIDINECARBOXYLIC ACID, 1-[(3-METHYLPHENYL)METHYL]-5-OXO (CAS no. 85263-76-9) represents a structurally complex and functionally versatile molecule with significant potential in modern chemical research. Its unique combination of heterocyclic core and diverse functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various disease pathways. As synthetic chemistry continues to advance and computational methods become more sophisticated, compounds like this one are likely to play an increasingly important role in drug discovery and development.